Cas no 144446-35-5 (4-Pyridinepropanoic acid, 3-(1-methyl-5-oxo-2-pyrrolidinyl)-, (S)-)

• Product Name: 4-Pyridinepropanoic acid, 3-(1-methyl-5-oxo-2-pyrrolidinyl)-, (S)-
• CAS No: 144446-35-5
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 4600216
• Update Time: 2025-08-03

4-Pyridinepropanoic acid, 3-(1-methyl-5-oxo-2-pyrrolidinyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

• (S)-3-(1-Methyl-5-oxo-2-pyrrolidinyl)-4-pyridinepropanoic acid
• 3-{3-[(2S)-1-Methyl-5-oxopyrrolidin-2-yl]pyridin-4-yl}propanoic acid
• 3-[3-[(2S)-1-methyl-5-oxo-pyrrolidin-2-yl]-4-pyridyl]propanoic acid
• 4-Pyridinepropanoic acid, 3-(1-methyl-5-oxo-2-pyrrolidinyl)-, (S)- (9CI)
• 4-Pyridinepropanoic acid, 3-(1-methyl-5-oxo-2-pyrrolidinyl)-, (S)-

• Inchi： 1S/C13H16N2O3/c1-15-11(3-4-12(15)16)10-8-14-7-6-9(10)2-5-13(17)18/h6-8,11H,2-5H2,1H3,(H,17,18)/t11-/m0/s1
• InChI Key： MJLOIRNHTZEBKG-NSHDSACASA-N
• SMILES： C1=NC=CC(CCC(O)=O)=C1[C@@H]1CCC(=O)N1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 488.3±45.0 °C at 760 mmHg
• Flash Point: 249.1±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-Pyridinepropanoic acid, 3-(1-methyl-5-oxo-2-pyrrolidinyl)-, (S)- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Pyridinepropanoic acid, 3-(1-methyl-5-oxo-2-pyrrolidinyl)-, (S)-

Introduction to 4-Pyridinepropanoic acid, 3-(1-methyl-5-oxo-2-pyrrolidinyl)-, (S)- (CAS No. 144446-35-5) and Its Emerging Applications in Chemical Biology

4-Pyridinepropanoic acid, 3-(1-methyl-5-oxo-2-pyrrolidinyl)-, (S)-, identified by the CAS number 144446-35-5, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of both pyridine and pyrrolidine moieties, which endow it with unique physicochemical properties and biological activities. The (S)-configuration of the molecule further distinguishes it from its enantiomers, making it a subject of intense study for its potential therapeutic applications.

The molecular structure of 4-Pyridinepropanoic acid, 3-(1-methyl-5-oxo-2-pyrrolidinyl)-, (S)- consists of a pyridine ring linked to a propanoic acid moiety, with a substituted pyrrolidine ring attached at the third position. This arrangement creates a scaffold that is conducive to interactions with biological targets, such as enzymes and receptors. The presence of the (S)-configuration at the chiral center enhances its specificity and affinity for certain biological systems, making it an attractive candidate for drug development.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, where 4-Pyridinepropanoic acid, 3-(1-methyl-5-oxo-2-pyrrolidinyl)-, (S)- has shown promise. Its ability to facilitate enantioselective reactions has been explored in various synthetic protocols, contributing to the efficient production of optically active compounds. These advancements are particularly relevant in the pharmaceutical industry, where enantiopure drugs are often required to achieve desired pharmacological effects.

Moreover, the compound has been investigated for its potential role in modulating biological pathways. Preliminary studies suggest that 4-Pyridinepropanoic acid, 3-(1-methyl-5-oxo-2-pyrrolidinyl)-, (S)- may interact with specific enzymes involved in metabolic processes. This interaction could lead to novel therapeutic strategies for conditions related to metabolic dysregulation. The pyridine and pyrrolidine rings are known to be pharmacophores in many bioactive molecules, and their combination in this compound may contribute to its multifaceted biological activities.

The synthesis of 4-Pyridinepropanoic acid, 3-(1-methyl-5-oxo-2-pyrrolidinyl)-, (S)- presents unique challenges due to its complex structure. However, recent advances in synthetic chemistry have enabled more efficient and scalable production methods. These improvements have not only enhanced the availability of the compound for research purposes but also opened new avenues for its application in drug discovery and development.

One of the most compelling aspects of 4-Pyridinepropanoic acid, 3-(1-methyl-5-oxo-2-pyrrolidinyl)-, (S)- is its potential as a building block for more complex molecules. By serving as a precursor in multi-step syntheses, it can be transformed into novel compounds with tailored biological activities. This versatility makes it a valuable asset in medicinal chemistry efforts aimed at identifying new therapeutic agents.

Recent research has also highlighted the importance of understanding the stereochemistry of bioactive molecules. The (S)-configuration of 4-Pyridinepropanoic acid, 3-(1-methyl-5-oxo-2-pyrrolidinyl)- plays a crucial role in determining its biological profile. Studies have demonstrated that small changes in chirality can significantly alter a molecule's interactions with biological targets. This underscores the need for precise control over stereochemistry in drug design.

The compound's potential extends beyond traditional pharmaceutical applications. It has been explored as a tool compound in chemical biology research, where it serves as a probe to study enzyme mechanisms and substrate recognition. Such studies are essential for understanding fundamental biological processes and developing innovative therapeutic strategies.

In conclusion,4-Pyridinepropanoic acid, 3-(1-methyl, 5\-oxo-\*\*2\*-pyrrolidinyl)\*\*-, \*\*(S)\*\*-, CAS No.\*\*144446\-\*35\-\*5, is a structurally intriguing molecule with significant potential in chemical biology and pharmaceutical research. Its unique properties make it an excellent candidate for drug development, building block for more complex compounds, and tool compound for biochemical studies. As research continues to uncover new applications for this compound, its importance is likely to grow further, shaping the future of medicinal chemistry and drug discovery.